N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N7O2S2/c1-3-16-21-22-17(29-16)19-15(26)10-28-18-23-20-14-9-8-13(24-25(14)18)11-4-6-12(27-2)7-5-11/h4-9H,3,10H2,1-2H3,(H,19,22,26)
• InChI Key: WFLCOIRMZOKLDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C18H17N7O2S2
• Molecular Weight: 427.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17N7O2S2 and its molecular weight is 427.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• The study by Shiradkar and Kale (2006) focuses on the synthesis of s-Triazolo[3,4-b][1,3,4]thiadiazoles and related derivatives, highlighting their antibacterial, antifungal, and antitubercular activities. This underscores the compound's relevance in developing new antimicrobial agents (Shiradkar & Kale, 2006).

• Fadda et al. (2017) utilized a similar compound as a precursor for synthesizing various heterocycles tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, indicating its application in agricultural pest control (Fadda et al., 2017).

• El‐Sayed et al. (2008) synthesized mono- and bicyclic heterocyclic derivatives containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings, providing insights into the structural diversity achievable with these frameworks and their potential applications (El‐Sayed et al., 2008).

Antimicrobial and Insecticidal Properties

• Abbady (2014) investigated the synthesis of novel 1,2,4-triazoles and thiadiazoles, revealing significant antimicrobial activity, which could be pivotal in developing new antimicrobial therapeutics (Abbady, 2014).

• The work by Anusevičius et al. (2015) on 4-substituted 1-(4-methoxyphenyl)pyrrolidin-2-ones elucidates the antioxidant and antibacterial activities of these compounds, suggesting their utility in addressing oxidative stress and bacterial infections (Anusevičius et al., 2015).